Cas no 1415960-56-3 (4-(Boc-amino)-2-fluorophenylboronic Acid)

• Product Name: 4-(Boc-amino)-2-fluorophenylboronic Acid
• CAS No: 1415960-56-3
• MF: C₁₁H₁₅BFNO₄
• MW: 255.050506830215
• MDL: MFCD18250042
• CID: 4595531
• PubChem ID: 72213105
• Update Time: 2024-11-06

4-(Boc-amino)-2-fluorophenylboronic Acid Chemical and Physical Properties

Names and Identifiers

• (4-((tert-Butoxycarbonyl)amino)-2-fluorophenyl)boronic acid
• 4-(BOC-Amino)-2-fluorophenylboronic acid
• [2-fluoro-4-[(2-methylpropan-2-yl)oxycarbonylamino]phenyl]boronic acid
• AB72222
• Y2637
• (4-((tert- butoxycarbonyl)amino)-2-fluorophenyl)boronic acid
• 2-FLUORO-4-(TERT-BUTOXYCARBONYLAMINO)PHENYLBORONIC ACID
• SY311797
• 1415960-56-3
• DAISURXDKVZMGH-UHFFFAOYSA-N
• (4-{[(tert-butoxy)carbonyl]amino}-2-fluorophenyl)boronic acid
• MFCD18250042
• SCHEMBL15689378
• AKOS026671177
• DB-090537
• AS-43382
• CS-0178537
• (4-((tert-Butoxycarbonyl)amino)-2-fluorophenyl)boronicacid
• 4-[(TERT-BUTOXYCARBONYL)AMINO]-2-FLUOROPHENYLBORONIC ACID
• 4-(Boc-amino)-2-fluorophenylboronic Acid

• MDL： MFCD18250042
• Inchi： 1S/C11H15BFNO4/c1-11(2,3)18-10(15)14-7-4-5-8(12(16)17)9(13)6-7/h4-6,16-17H,1-3H3,(H,14,15)
• InChI Key： DAISURXDKVZMGH-UHFFFAOYSA-N
• SMILES： FC1=C(B(O)O)C=CC(=C1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 255.1078163g/mol
• Monoisotopic Mass: 255.1078163g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylcarbamic acid esters